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Compound Name: Isomitraphylline

Cat. No.: B1672261 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of isomitraphylline, an oxindole alkaloid

with significant therapeutic potential. Tailored for researchers, scientists, and drug development

professionals, this document details the molecule's physicochemical properties, biological

activities, and relevant experimental protocols, with a focus on its neuroprotective and potential

anti-cancer effects.

Core Molecular Data
Isomitraphylline is a pentacyclic oxindole alkaloid found in various plant species, notably from

the Uncaria and Mitragyna genera. Its molecular characteristics are fundamental to

understanding its biological activity and for its application in experimental settings.

Property Value Citations

Molecular Formula C₂₁H₂₄N₂O₄ [1][2][3]

Molecular Weight 368.42 g/mol [1][2]

CAS Number 4963-01-3 [1]

Class Oxindole Alkaloid [1][2]
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Isomitraphylline has demonstrated notable biological activities, particularly in the realms of

neuroprotection and as a potential anti-cancer agent.

Neuroprotective Effects
Research has highlighted the neuroprotective potential of isomitraphylline, especially in the

context of Alzheimer's disease. Studies using human neuroblastoma SH-SY5Y cells have

shown that isomitraphylline can inhibit the aggregation of amyloid-beta (Aβ) peptides, a key

pathological hallmark of Alzheimer's. Furthermore, it has been observed to reduce intracellular

levels of reactive oxygen species (ROS) and protect the mitochondrial membrane potential in

response to oxidative stress induced by Aβ and hydrogen peroxide. This suggests that

isomitraphylline's neuroprotective mechanism involves the attenuation of oxidative stress and

the preservation of mitochondrial function, ultimately leading to increased cell viability.[1]
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Figure 1. Proposed neuroprotective signaling pathway of isomitraphylline.

Potential Anti-Cancer Activity
While direct, detailed studies on the anti-cancer mechanisms of isomitraphylline are

emerging, research on closely related oxindole alkaloids from Uncaria tomentosa has shown

potent anti-proliferative and apoptosis-inducing effects in human leukemia cells. This suggests

that isomitraphylline may share a similar potential to induce programmed cell death in cancer

cells, a promising avenue for further investigation.

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1672261?utm_src=pdf-body
https://www.benchchem.com/product/b1672261?utm_src=pdf-body
https://www.benchchem.com/product/b1672261?utm_src=pdf-body
https://www.benchchem.com/product/b1672261?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/33194521/
https://www.benchchem.com/product/b1672261?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672261?utm_src=pdf-body
https://www.benchchem.com/product/b1672261?utm_src=pdf-body
https://www.benchchem.com/product/b1672261?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following are summaries of established methodologies for the extraction, isolation, and

analysis of isomitraphylline and related alkaloids from plant sources.

Extraction and Isolation of Oxindole Alkaloids from
Uncaria tomentosa

Sample Preparation: Dried and powdered plant material (e.g., leaves, bark) is used as the

starting material.

Solvent Extraction: The powdered material is subjected to extraction with a suitable organic

solvent, such as methanol or ethanol, often facilitated by sonication to enhance efficiency.

Multiple extraction cycles are performed to ensure maximum recovery of the alkaloids.

Purification: The crude extract, which contains a mixture of compounds including tannins, is

then purified. A common method involves the use of polyamide powder to bind and remove

tannins. The resulting alkaloid-enriched fraction can be further purified using techniques like

column chromatography on silica gel or by selective precipitation.

Isolation: Individual alkaloids, including isomitraphylline, are isolated from the purified

fraction using preparative High-Performance Liquid Chromatography (HPLC).

High-Performance Liquid Chromatography (HPLC)
Analysis
A validated Reverse-Phase HPLC (RP-HPLC) method is crucial for the quantification of

isomitraphylline in extracts.

Column: A C18 stationary phase is typically used.

Mobile Phase: A gradient elution is often employed, consisting of an aqueous buffer (e.g.,

phosphate buffer at a controlled pH) and an organic solvent like acetonitrile. The gradient is

optimized to achieve baseline separation of the various isomeric oxindole alkaloids present

in the extract.

Detection: UV detection at a wavelength of approximately 245 nm is suitable for the analysis

of these alkaloids.
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Quantification: Quantification is performed by comparing the peak area of isomitraphylline
in the sample to that of a certified reference standard.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is indispensable for the structural elucidation and confirmation of

isomitraphylline.

Sample Preparation: A purified sample of isomitraphylline is dissolved in a suitable

deuterated solvent, such as deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide

(DMSO-d₆).

Data Acquisition: A suite of NMR experiments is conducted, including:

1D NMR: ¹H and ¹³C NMR spectra are acquired to provide fundamental information about

the chemical environment of the protons and carbons in the molecule.

2D NMR: Experiments such as COSY (Correlation Spectroscopy) to establish proton-

proton couplings, and HSQC (Heteronuclear Single Quantum Coherence) and HMBC

(Heteronuclear Multiple Bond Correlation) to correlate protons with their directly attached

carbons and long-range carbon connectivities, respectively. These 2D techniques are

essential for the unambiguous assignment of all proton and carbon signals in the complex

structure of isomitraphylline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Isomitraphylline: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672261#isomitraphylline-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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